Cas no 17345-66-3 (4-Benzylbenzene-1,2,3-triol)

4-Benzylbenzene-1,2,3-triol is a versatile hydroxy compound with three hydroxyl groups attached to a benzene ring. Its unique structure offers enhanced solubility and reactivity, making it ideal for a range of applications. This compound boasts high purity and stability, ensuring consistent performance in various chemical processes. It is widely used in organic synthesis, serving as a precursor to various functionalized molecules.

4-Benzylbenzene-1,2,3-triol structure

Product Name:4-Benzylbenzene-1,2,3-triol

CAS No:17345-66-3

MF:C₁₃H₁₂O₃

MW:216.232583999634

CID:122272

PubChem ID:87558129

Update Time:2025-10-16

4-Benzylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Benzenetriol,4-(phenylmethyl)-
- 2,3,4-Trihydroxydiphenylmethane
- 4-benzylbenzene-1,2,3-triol
- 4-BENZYLPYROGALLOL
- ethyl 4-oxo-2-(trifluoroacetyl)pentanoate
- 1,2,3-Benzenetriol, 4-(phenylmethyl)-
- 4-(phenylmethyl)benzene-1,2,3-triol
- A811516
- AS-63181
- 4-(Phenylmethyl)-1,2,3-benzenetriol
- CS-0207661
- T2259
- SCHEMBL278522
- FT-0637539
- J-010908
- MFCD08276435
- DTXSID70556226
- 17345-66-3
- AKOS022652017
- D92590
- UJWRVYWLRMVCIR-UHFFFAOYSA-N
- DB-043943
- 4-Benzylbenzene-1,2,3-triol
- MDL： T162490
- Inchi： 1S/C13H12O3/c14-11-7-6-10(12(15)13(11)16)8-9-4-2-1-3-5-9/h1-7,14-16H,8H2
- InChI Key： UJWRVYWLRMVCIR-UHFFFAOYSA-N
- SMILES： OC1C(=C(C=CC=1CC1C=CC=CC=1)O)O

Computed Properties

Exact Mass: 240.06093
Monoisotopic Mass: 216.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 32
XLogP3: 2.8
Topological Polar Surface Area: 60.7

Experimental Properties

Color/Form: Uncertain
Density: 1.254
Melting Point: 94.0 to 98.0 deg-C
Boiling Point: 255°C/12mmHg(lit.)
Flash Point: 114.825°C
Refractive Index: 1.396
PSA: 60.44
Solubility: Uncertain

4-Benzylbenzene-1,2,3-triol Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Benzylbenzene-1,2,3-triol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019089823-100g	4-Benzylbenzene-1,2,3-triol	17345-66-3	95%	100g	599.76 USD	2021-06-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162490-1g	4-Benzylbenzene-1,2,3-triol	17345-66-3	97%	1g	¥97.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162490-5G	4-Benzylbenzene-1,2,3-triol	17345-66-3	97%	5g	¥337.90	2023-08-31
Chemenu	CM343006-5g	2,3,4-Trihydroxydiphenylmethane	17345-66-3	95%+	5g	$183	2022-06-12
Chemenu	CM343006-10g	2,3,4-Trihydroxydiphenylmethane	17345-66-3	95%+	10g	$300	2022-06-12
Chemenu	CM343006-25g	2,3,4-Trihydroxydiphenylmethane	17345-66-3	95%+	25g	$600	2022-06-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T2259-5g	4-Benzylbenzene-1,2,3-triol	17345-66-3	98.0%(LC)	5g	￥340.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T2259-5G	2,3,4-Trihydroxydiphenylmethane	17345-66-3	>98.0%(HPLC)	5g	¥310.00	2024-04-17
TRC	B535610-50mg	4-Benzylbenzene-1,2,3-triol	17345-66-3		50mg	$ 50.00	2022-06-07
TRC	B535610-100mg	4-Benzylbenzene-1,2,3-triol	17345-66-3		100mg	$ 65.00	2022-06-07